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Compound of Interest

Compound Name: Phenanthrene-2,9-diol

Cat. No.: B15371074 Get Quote

Disclaimer: This document provides guidance on the safe handling of Phenanthrene-2,9-diol
based on available data for the parent compound, phenanthrene, and general principles of

laboratory safety. A specific Safety Data Sheet (SDS) for Phenanthrene-2,9-diol was not

located; therefore, a comprehensive risk assessment should be conducted by the user before

commencing any work.

Hazard Assessment and Profile
Phenanthrene-2,9-diol is a derivative of phenanthrene, a polycyclic aromatic hydrocarbon

(PAH). While specific toxicity data for Phenanthrene-2,9-diol is limited, the safety protocols

should be established based on the hazards associated with phenanthrene. Phenanthrene has

limited evidence of being a carcinogen and is known to be very toxic to aquatic life. As a solid,

powdered substance, Phenanthrene-2,9-diol poses a risk of inhalation and dermal exposure.

Primary Hazards:

Acute Toxicity: May cause irritation to the skin, eyes, and respiratory tract.

Chronic Toxicity: Potential for carcinogenic effects based on the parent compound.

Environmental Hazards: Expected to be toxic to aquatic organisms.

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is mandatory to minimize exposure. The following PPE should be

worn at all times when handling Phenanthrene-2,9-diol:

PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile,

Neoprene). Inspect for tears or punctures before

each use.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Respiratory Protection

A NIOSH-approved respirator with a particulate

filter (e.g., N95) is recommended, especially

when handling the powder outside of a certified

chemical fume hood.

Body Protection
A laboratory coat should be worn to protect

against skin contact.

Operational Plan for Safe Handling
This step-by-step guide ensures the safe handling of Phenanthrene-2,9-diol in a laboratory

setting.

3.1. Preparation and Engineering Controls:

Designated Area: All work with Phenanthrene-2,9-diol should be conducted in a designated

area, such as a certified chemical fume hood, to minimize inhalation exposure.

Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible.

Spill Kit: A chemical spill kit appropriate for solid chemical spills should be available in the

laboratory.

3.2. Handling Procedure:

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.
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Weighing and Transfer:

Conduct all weighing and transfer operations within a chemical fume hood.

Use a spatula for transferring the solid to prevent creating dust. Avoid pouring the powder

directly from the container.

Handle the compound on a disposable weighing paper or in a tared container.

Dissolving: If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Thoroughly clean the work area with an appropriate solvent and decontaminating solution.

Wipe down the exterior of all containers and equipment that may have come into contact

with the chemical.

Remove and dispose of gloves and any other disposable PPE in the designated

hazardous waste container.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal of Phenanthrene-2,9-diol and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation:

Solid Waste: Unused or contaminated solid Phenanthrene-2,9-diol, contaminated weighing

papers, and disposable labware should be collected in a clearly labeled, sealed hazardous

waste container.

Liquid Waste: Solutions containing Phenanthrene-2,9-diol should be collected in a

separate, labeled hazardous waste container for organic solvent waste.
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Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be placed in a designated hazardous waste bag and then into the solid waste container.

4.2. Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Phenanthrene-2,9-diol," and the associated hazards (e.g., "Toxic,"

"Environmental Hazard").

Storage: Store hazardous waste in a designated, secondary containment area away from

incompatible materials.

Collection: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Do not dispose of Phenanthrene-2,9-diol down the drain.

Quantitative Data Summary
The following table summarizes available data for the parent compound, phenanthrene. This

information should be used as a proxy for assessing the potential hazards of Phenanthrene-
2,9-diol in the absence of specific data.

Property Value (for Phenanthrene)

Molecular Formula C₁₄H₁₀

Molecular Weight 178.23 g/mol

Appearance Colorless, crystalline solid

Solubility
Insoluble in water; soluble in many organic

solvents such as ethanol, benzene, and ether.[1]

Hazards
Limited evidence of carcinogenicity; very toxic to

aquatic organisms.[2]

Experimental Workflow Diagram
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The following diagram illustrates the logical workflow for the safe handling and disposal of

Phenanthrene-2,9-diol.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Phenanthrene-2,9-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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